Cas no 1162262-06-7 (O-2-(3-bromophenyl)ethylhydroxylamine)

• Product Name: O-2-(3-bromophenyl)ethylhydroxylamine
• CAS No: 1162262-06-7
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 6348958
• PubChem ID: 57504818
• Update Time: 2025-05-20

O-2-(3-bromophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-bromophenyl)ethylhydroxylamine
• 1162262-06-7
• EN300-1910325
• O-[2-(3-bromophenyl)ethyl]hydroxylamine
• SCHEMBL4103202
• A1-20962

• Inchi： 1S/C8H10BrNO/c9-8-3-1-2-7(6-8)4-5-11-10/h1-3,6H,4-5,10H2
• InChI Key： VRAXJJZFRWDCNU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCON

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on O-2-(3-bromophenyl)ethylhydroxylamine

Introduction to O-2-(3-bromophenyl)ethylhydroxylamine (CAS No. 1162262-06-7)

O-2-(3-bromophenyl)ethylhydroxylamine, with the CAS number 1162262-06-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl group and an ethylhydroxylamine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of O-2-(3-bromophenyl)ethylhydroxylamine consists of a central ethylhydroxylamine unit attached to a 3-bromophenyl ring. The presence of the bromine atom on the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological interactions. The hydroxylamine group, on the other hand, is known for its ability to form hydrogen bonds and participate in redox reactions, making it a versatile functional group in organic synthesis and biological systems.

Recent studies have explored the potential of O-2-(3-bromophenyl)ethylhydroxylamine as a lead compound for the development of novel therapeutic agents. One area of particular interest is its role in modulating neurotransmitter systems. Research has shown that compounds with similar structures can interact with receptors involved in neurotransmission, such as serotonin and dopamine receptors, which are implicated in various neurological disorders including depression, anxiety, and Parkinson's disease.

In addition to its potential as a neurotransmitter modulator, O-2-(3-bromophenyl)ethylhydroxylamine has been investigated for its antioxidant properties. Antioxidants play a crucial role in protecting cells from oxidative stress, which is associated with numerous diseases including cancer, cardiovascular disease, and neurodegenerative disorders. Studies have demonstrated that the hydroxylamine group in this compound can scavenge free radicals and reduce oxidative damage, making it a promising candidate for further exploration in this context.

The synthetic accessibility of O-2-(3-bromophenyl)ethylhydroxylamine is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through well-established organic reactions, such as nucleophilic substitution and coupling reactions. This ease of synthesis allows researchers to readily modify the structure of the compound to optimize its pharmacological properties, such as potency, selectivity, and bioavailability.

Clinical trials are an essential step in the drug development process, and preliminary studies on O-2-(3-bromophenyl)ethylhydroxylamine have shown promising results. Preclinical data indicate that this compound exhibits favorable pharmacokinetic profiles, including good solubility, stability, and low toxicity. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and exert its therapeutic effects without causing significant side effects.

Furthermore, the potential applications of O-2-(3-bromophenyl)ethylhydroxylamine extend beyond traditional pharmaceuticals. In the field of chemical biology, this compound can serve as a valuable tool for probing biological processes at the molecular level. For example, it can be used as a probe to study receptor-ligand interactions or as a scaffold for developing activity-based probes that can identify specific enzymes or proteins involved in disease pathways.

In conclusion, O-2-(3-bromophenyl)ethylhydroxylamine (CAS No. 1162262-06-7) is a multifaceted compound with significant potential in various areas of research and development. Its unique structural features, coupled with its promising biological activities and synthetic accessibility, make it an attractive candidate for further investigation. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.